![molecular formula C14H12N4O3 B2716514 2-(4-Nitrophenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile CAS No. 613649-94-8](/img/structure/B2716514.png)
2-(4-Nitrophenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the nitrophenyl group could be introduced via a nitration reaction, the pyrrolidinyl group via a cyclization reaction, and the oxazole ring via a condensation reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The nitrophenyl group is a strong electron-withdrawing group, which could have significant effects on the electronic structure of the molecule. The pyrrolidinyl group is a five-membered nitrogen-containing ring, which could introduce some ring strain into the molecule .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The nitrophenyl group could potentially undergo reduction reactions to form an aminophenyl group. The oxazole ring could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrophenyl group could make the compound relatively polar, affecting its solubility in different solvents .Scientific Research Applications
Molecular Structure Analysis
- Experimental and Computational Analysis : Al‐Azmi and Shalaby (2018) described a green synthesis method for a structurally similar compound, analyzing its molecular structure using spectroscopic studies and computational methods, such as Hartree-Fock (HF) and Density Functional Theory (DFT) (Al‐Azmi & Shalaby, 2018).
Chemical Reactivity and Binding
- Reactivity with Anions : Camiolo et al. (2003) synthesized pyrrole 2,5-diamide clefts containing 4-nitrophenyl groups, demonstrating deprotonation signaled by color change upon binding with fluoride anions (Camiolo, Gale, Hursthouse & Light, 2003).
Synthesis and Reactivity Studies
- Synthesis and Antimicrobial Evaluation : Abdel-Monem (2010) explored the synthesis of new polyheterocyclic systems containing the 1,2,4-triazine moiety, which included compounds structurally similar to 2-(4-Nitrophenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile, and evaluated their antimicrobial activity (Abdel-Monem, 2010).
Crystallographic Analysis
- X-Ray Diffraction Studies : Sharma et al. (2015) synthesized and determined the crystal structures of two carbonitrile compounds using X-ray diffraction, which helps in understanding the molecular arrangement of such compounds (Sharma, Banerjee, Brahmachari, Kant & Gupta, 2015).
Potential Medical Applications
- Inhibitors of SARS CoV-2 RdRp : Venkateshan et al. (2020) conducted a study on azafluorene derivatives, including structural analyses and molecular docking, for potential inhibition of SARS CoV-2 RdRp, demonstrating the relevance of such compounds in medical research (Venkateshan, Muthu, Suresh & Ranjith Kumar, 2020).
Nonlinear Optical Materials
- Study on Optical Materials : Okazaki et al. (1994) examined derivatives of 2-azolyl-5-nitropyridines, including compounds similar to this compound, for their application in nonlinear optical materials (Okazaki, Fukunaga, Ishihara & Kubo, 1994).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses (for example, as a pharmaceutical compound or a chemical intermediate), and development of more efficient synthesis methods .
Properties
IUPAC Name |
2-(4-nitrophenyl)-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3/c15-9-12-14(17-7-1-2-8-17)21-13(16-12)10-3-5-11(6-4-10)18(19)20/h3-6H,1-2,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUHZQDLZPHIIJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(N=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.